![molecular formula C5H9Cl2N3 B1582690 2,5-Diaminopyridine dihydrochloride CAS No. 26878-35-3](/img/structure/B1582690.png)
2,5-Diaminopyridine dihydrochloride
Overview
Description
2,5-Diaminopyridine dihydrochloride is a chemical compound used in scientific research and development . It is a brownish-grey fine crystalline powder . Its molecular formula is C5H7N3·2HCl, and it has a molecular weight of 182.05 .
Synthesis Analysis
2,5-Diaminopyridine can be prepared by the reduction of 5-nitro-2-aminopyridine using 10%Pd/C . It has been used in the synthesis of organic-inorganic hybrid compounds .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with two amine groups at the 2nd and 5th positions .Chemical Reactions Analysis
This compound has been used in the preparation of 6-acetamidoimidazo[1,2-a]pyridine . It has also been used in the preparation of organo-soluble polyimides by reacting with different dianhydride monomers .Physical And Chemical Properties Analysis
This compound is a brownish-grey fine crystalline powder . It has a molecular weight of 182.05 . The melting point is 264 °C (dec.) (lit.) .Scientific Research Applications
Supramolecular Structures
2,5-Diaminopyridine dihydrochloride plays a role in forming supramolecular structures in combination with various organic acids. Jin et al. (2015) reported the preparation of anhydrous and hydrated multi-component organic acid-base salts with 2,6-diaminopyridine, leading to the formation of crystalline compounds characterized by extensive hydrogen bonding and a variety of other interactions in their supramolecular architectures. This demonstrates its utility in the field of crystallography and molecular design (Jin, Zhao, Liu, Jin, Zhang, Wen, Liu, Jin, & Wang, 2015).
Synthesis of Antitumor Agents
This compound is a key precursor in the synthesis of various antitumor agents. Grivsky et al. (1980) described its role in synthesizing a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase with significant activity against certain types of cancer in rats (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).
Antibacterial Agents
The compound is used in developing antibacterial agents. A study by Rauckman and Roth (1980) on electrophilic substitution of 2,4-diaminopyridine showcased the potential of this compound derivatives in creating antibacterial compounds, particularly in inhibiting dihydrofolate reductase (Rauckman & Roth, 1980).
Corrosion Inhibition
It also finds application in corrosion inhibition. Qiang et al. (2016) examined the inhibitive ability of 2,6-diaminopyridine and its synergistic effect with tartaric acid towards mild steel corrosion, showing how it can effectively protect steel in acidic environments (Qiang, Guo, Zhang, Li, Yu, & Tan, 2016).
Physical and Thermal Properties
The impact of biofield treatment on the physical and thermal properties of 2,6-Diaminopyridine has been researched. Trivedi et al. (2015) investigated how biofield treatment altered various physical, thermal, and spectral properties of 2,6-Diaminopyridine, indicating its potential in material science and pharmaceuticals (Trivedi, Tallapragada, Branton, Trivedi, Nayak, Mishra, & Jana, 2015).
Mechanism of Action
Target of Action
The primary target of 2,5-Diaminopyridine dihydrochloride is the potassium channels present in nerve terminals . These channels play a crucial role in the transmission of nerve impulses, which are essential for muscle contraction .
Mode of Action
This compound works by blocking the efflux of potassium ions in nerve terminals . This action prolongs the duration of the action potential, allowing calcium channels to remain open for a longer time . The extended opening of these channels results in a greater release of acetylcholine, a neurotransmitter that stimulates muscle contraction at the end plate .
Biochemical Pathways
The action of this compound affects the biochemical pathway involving the transmission of nerve impulses to muscles . By blocking potassium channels and enhancing acetylcholine release, it influences the neuromuscular junction’s function . The downstream effects include increased muscle contraction and improved muscle strength .
Pharmacokinetics
It is known that the compound is administered orally
Result of Action
The molecular and cellular effects of this compound’s action primarily involve enhanced muscle contraction . By increasing the release of acetylcholine at the neuromuscular junction, it improves the transmission of nerve impulses to muscles, leading to increased muscle strength .
Safety and Hazards
2,5-Diaminopyridine dihydrochloride is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area .
Biochemical Analysis
Cellular Effects
It is known to cause skin and eye irritation, and may cause respiratory irritation
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
pyridine-2,5-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3.2ClH/c6-4-1-2-5(7)8-3-4;;/h1-3H,6H2,(H2,7,8);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWHNUWWUPZKDQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80181386 | |
Record name | Pyridine-2,5-diamine dihydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26878-35-3 | |
Record name | Pyridine-2,5-diamine dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026878353 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyridine-2,5-diamine dihydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyridine-2,5-diamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.698 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,5-diaminopyridine dihydrochloride in the synthesis of conjugated microporous polymers (CMPs)?
A1: this compound serves as a crucial building block in the synthesis of polytriphenylamine (PTPA) networks, a specific type of CMP. The compound participates in the Buchwald-Hartwig cross-coupling reaction, reacting with other aromatic halides to form the nitrogen-rich PTPA framework. [] This framework possesses desirable properties for supercapacitor applications, such as high surface area, tunable porosity, and reversible redox activity.
Q2: How does the use of this compound impact the electrochemical performance of the resulting CMP compared to other pyridyl building blocks?
A2: The research demonstrates that the substitution pattern on the pyridyl building block significantly influences the electrochemical performance of the synthesized PTPA. PTPA synthesized using this compound (PTPA-25) exhibited the highest specific capacitance among the tested variations. [] This superior performance is attributed to the unique electronic properties and porosity imparted by the 2,5-diaminopyridine moiety within the PTPA structure.
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